(2-((Difluoromethyl)thio)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone

• IUPAC Name: [2-(difluoromethylsulfanyl)phenyl]-(3-pyrimidin-4-yloxypyrrolidin-1-yl)methanone
• InChI: InChI=1S/C16H15F2N3O2S/c17-16(18)24-13-4-2-1-3-12(13)15(22)21-8-6-11(9-21)23-14-5-7-19-10-20-14/h1-5,7,10-11,16H,6,8-9H2
• InChI Key: MIKLCXCHMROMAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=NC=C2)C(=O)C3=CC=CC=C3SC(F)F
• Molecular Formula: C16H15F2N3O2S
• Molecular Weight: 351.4 g/mol
• CAS No.: 2034297-75-9

Description

(2-((Difluoromethyl)thio)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C16H15F2N3O2S and its molecular weight is 351.37. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry and Heterocyclic Compounds

• Isomorphous Structures and Disorder in Heterocyclic Analogues : The study of isomorphous structures, such as methyl- and chloro-substituted small heterocyclic analogues, emphasizes the significance of understanding the chlorine-methyl exchange rule and the impact of disorder on structural analysis. This research is pivotal for advancing synthetic methodologies and characterizing complex molecules (V. Rajni Swamy et al., 2013).

• Development of Pyrimidin Derivatives : The synthesis of novel pyrimidin derivatives showcases the versatility of heterocyclic compounds in medicinal chemistry, highlighting their potential in designing antimicrobial agents and exploring the structural basis for their activity (Parthiv K. Chaudhari, 2012).

Medicinal Chemistry Applications

• Dipeptidyl Peptidase Inhibitors : A significant application in medicinal chemistry involves the development of dipeptidyl peptidase IV inhibitors, which are crucial for treating type 2 diabetes. The disposition and pharmacokinetics of such inhibitors highlight the importance of these compounds in therapeutic applications (Raman K. Sharma et al., 2012).

Materials Science and Optical Properties

• Optical Properties and Nonlinear Optical Exploration : The study of thiopyrimidine derivatives in the context of their structural parameters, electronic, and nonlinear optical properties underlines the significance of pyrimidine rings in materials science. These compounds demonstrate potential applications in nonlinear optics (NLO) and optoelectronic devices, providing a pathway for the development of new materials with tailored optical properties (A. Hussain et al., 2020).

Novel Synthetic Routes and Characterization

• Enaminone-Based Heterocyclic Compounds : The creation of thieno-fused bicyclic compounds using new enaminone-containing thieno[2,3-b]pyridine scaffolds illustrates innovative synthetic routes. These compounds' characterization offers insights into the structural diversity achievable with heterocyclic chemistry, potentially leading to the discovery of new materials and pharmaceuticals (Y. Mabkhot et al., 2015).